Cas no 597-31-9 (3-Hydroxy-2,2-dimethylpropanal)

• Product Name: 3-Hydroxy-2,2-dimethylpropanal
• CAS No: 597-31-9
• MF: C₅H₁₀O₂
• MW: 102.131701946259
• MDL: MFCD00006963
• CID: 38658
• PubChem ID: 11699
• Update Time: 2025-04-18

3-Hydroxy-2,2-dimethylpropanal Chemical and Physical Properties

Names and Identifiers

• 3-Hydroxy-2,2-dimethylpropanal
• 2,2-DIMETHYL-3-HYDROXYPROPANAL
• 3-hydroxy-2,2-dimethylpropionaldehyde
• Hydroxypivaldehyde
• Hydroxypivalaldehyde
• Pentaldol
• 3-Hydroxypivalaldehyde
• Propanal, 3-hydroxy-2,2-dimethyl-
• 2,2-Dimethyl-3-hydroxypropionaldehyde
• Pentaaldol
• Hydracrylaldehyde, 2,2-dimethyl-
• 2-(Hyroxymethyl)-2-methylpropanal
• 6DK0IR9LLR
• 2,2-Dimethyl-3-hydroxypropioaldehyde
• 2,2-Dimethyl-beta-hydroxypropionaldehyde
• Propionaldehyde, 3-hydroxy-2,2-dimet
• SCHEMBL36074
• FT-0648885
• SY107563
• Q27264584
• UNII-6DK0IR9LLR
• DTXSID9027231
• NSC-91821
• Q-200160
• Propionaldehyde, 3-hydroxy-2,2-dimethyl-
• 3-Hydroxy-2,2-dimethylpropanal #
• 2,2-dimethyl-3-hydroxy-propionaldehyde
• MFCD00006963
• 2,2-DIMETHYL-3-HYDROXYPROPIONALDEHYDE, TECH.
• 3-hydroxy-2,2-dimethylpropanaldehyde
• 3-HYDROXY-2,2-DIMETHYLPROPIONALDEHYDE [HSDB]
• EINECS 209-895-4
• Propanal, 2,2-dimethyl-3-hydroxy-
• HSDB 5711
• SB85060
• alpha,alpha-Dimethyl-beta-hydroxypropionaldehyde
• 3-hydroxy-2,2-dimethyl-propionaldehyde
• 2,2-dimethyl-3-oxidanyl-propanal
• EN300-108646
• 597-31-9
• .ALPHA.,.ALPHA.-DIMETHYL-.BETA.-HYDROXYPROPIONALDEHYDE
• NS00034226
• NCIOpen2_005680
• AKOS006240724
• 3-Hydroxy-2 pound not2-dimethylpropanal
• NSC91821
• AS-34997
• 2-(Hydroxymethyl)isobutyraldehyde
• 3-hydroxy-2,2-dimethyl- propionaldehyde
• 2-(HYDROXYMETHYL)-2-METHYLPROPANAL
• 31091-91-5
• A832441
• Hydracrylaldehyde, 2,2-dimethyl-(6CI,7CI,8CI)
• alpha,alphaDimethylbetahydroxypropionaldehyde
• Propanal, 3hydroxy2,2dimethyl
• 3Hydroxypivalaldehyde
• 2(Hydroxymethyl)2methylpropanal
• Hydracrylaldehyde, 2,2dimethyl
• 2,2Dimethylbetahydroxypropionaldehyde
• 2,2Dimethyl3hydroxypropanal
• Propionaldehyde, 3hydroxy2,2dimethyl
• DTXCID407231
• 3Hydroxy2,2dimethylpropanal

• MDL： MFCD00006963
• Inchi： 1S/C5H10O2/c1-5(2,3-6)4-7/h3,7H,4H2,1-2H3
• InChI Key： JJMOMMLADQPZNY-UHFFFAOYSA-N
• SMILES： OCC(C=O)(C)C

Computed Properties

• Exact Mass: 102.06800
• Monoisotopic Mass: 102.06808
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 2
• Complexity: 66.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: -0.1
• Topological Polar Surface Area: 37.3

Experimental Properties

• Color/Form: Needle crystals.
• Density: 0.9571 (rough estimate)
• Melting Point: No data available
• Boiling Point: 131.45°C (rough estimate)
• Flash Point: 60.3±15.2 °C
• Refractive Index: 1.5000 (estimate)
• PSA: 37.30000
• LogP: 0.20380
• Vapor Pressure: 0.1±0.8 mmHg at 25°C

3-Hydroxy-2,2-dimethylpropanal Security Information

• Signal Word：Warning
• Hazard Statement： H319 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Safety Instruction： H319 (100%)
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Aldehydes